Cas no 16851-83-5 (1-(4-Chlorophenyl)sulfonyl-1H-pyrrole)

• Product Name: 1-(4-Chlorophenyl)sulfonyl-1H-pyrrole
• CAS No: 16851-83-5
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• MDL: MFCD00067753
• CID: 134403
• PubChem ID: 706366
• Update Time: 2025-06-30

1-(4-Chlorophenyl)sulfonyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-((4-Chlorophenyl)sulfonyl)-1H-pyrrole
• 1-(4-chlorophenyl)sulfonylpyrrole
• 1-[(4-chlorophenyl)sulfonyl]-1H-pyrrole
• 1-[(4-CHLOROPHENYL)SULPHONYL]-1H-PYRROLE
• 1H-Pyrrole,1-[(4-chlorophenyl)sulfonyl]-
• 1-(4-chloro-benzenesulfonyl)-pyrrole
• 1-(4-chlorophenylsulfonyl)-1H-pyrrole
• HMS546I09
• BUTTPARK 97\57-35
• N-(4-CHLOROBENZENESULFONYL)PYRROLE
• 16851-83-5
• BIM-0045971.P001
• W-205975
• AKOS000597390
• DTXSID40351664
• MS-22016
• CBMicro_045913
• FT-0607072
• 1-(4-chlorobenzenesulfonyl)-1H-pyrrole
• 1H-Pyrrole, 1-[(4-chlorophenyl)sulfonyl]-
• Z275166864
• MFCD00067753
• Maybridge1_001769
• CCG-235583
• STK431979
• DB-004998
• 1-(4-Chlorophenyl)sulfonyl-1H-pyrrole

• MDL： MFCD00067753
• Inchi： 1S/C10H8ClNO2S/c11-9-3-5-10(6-4-9)15(13,14)12-7-1-2-8-12/h1-8H
• InChI Key： ACNNPPGRQRFTSO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1C=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 240.99600
• Monoisotopic Mass: 240.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.36
• Melting Point: 116℃
• Boiling Point: 393.6°Cat760mmHg
• Flash Point: 191.9°C
• Refractive Index: 1.616
• PSA: 47.45000
• LogP: 3.45930

1-(4-Chlorophenyl)sulfonyl-1H-pyrrole Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-Chlorophenyl)sulfonyl-1H-pyrrole

1-(4-Chlorophenyl)sulfonyl-1H-pyrrole: A Comprehensive Overview

1-(4-Chlorophenyl)sulfonyl-1H-pyrrole, also known by its CAS number 16851-83-5, is a unique organic compound that has garnered significant attention in various scientific and industrial fields. This compound is a derivative of pyrrole, a five-membered aromatic heterocycle, and features a sulfonyl group attached to a 4-chlorophenyl moiety. The combination of these structural elements imparts distinctive chemical properties, making it a valuable molecule in research and applications.

The synthesis of 1-(4-Chlorophenyl)sulfonyl-1H-pyrrole typically involves multi-step reactions, often starting with the preparation of the sulfonyl chloride intermediate. Recent advancements in catalytic methods have streamlined the synthesis process, enhancing yield and purity. The compound's structure is particularly appealing due to the electron-withdrawing effects of the sulfonyl group, which can influence the electronic properties of the pyrrole ring. This makes it an interesting candidate for studies in electrochemistry and materials science.

In terms of applications, 1-(4-Chlorophenyl)sulfonyl-1H-pyrrole has found utility in drug discovery programs. Its ability to act as a bioisostere or as a scaffold for constructing more complex molecules has been explored in recent research. For instance, studies published in 2023 highlight its potential as a lead compound in anti-inflammatory and anticancer drug development. The compound's interaction with biological targets, such as protein kinases, has been investigated using advanced computational modeling techniques.

The chemical stability of 1-(4-Chlorophenyl)sulfonyl-1H-pyrrole under various conditions is another area of interest. Recent thermal analysis revealed that the compound exhibits good thermal stability up to 200°C, making it suitable for high-temperature applications. Additionally, its solubility properties have been optimized through structural modifications, enhancing its usability in pharmaceutical formulations.

In the realm of materials science, researchers have explored the use of 1-(4-Chlorophenyl)sulfonyl-1H-pyrrole as a precursor for advanced materials such as conductive polymers and hybrid organic-inorganic composites. Its ability to form stable coordination complexes with metal ions has opened new avenues for catalysis and sensor technology.

The environmental impact and toxicity profile of 1-(4-Chlorophenyl)sulfonyl-1H-pyrrole have also been subjects of recent studies. Eco-friendly synthesis routes and biodegradation pathways are being developed to minimize its ecological footprint. Regulatory compliance and safety assessments are critical considerations for its large-scale production and use.

In conclusion, 1-(4-Chlorophenyl)sulfonyl-1H-pyrrole, CAS number 16851-83-5, stands out as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new potentials for this molecule, underscoring its importance in both academic and industrial settings.